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Compound of Interest

Compound Name: 8-Chlorochroman-4-one

Cat. No.: B1590266 Get Quote

Correctly identifying the chemical and understanding its physical properties are the

foundational steps for safe handling.

1.1 Chemical Identification

Identifier Value

Chemical Name 8-Chlorochroman-4-one

Synonyms
8-chloro-2,3-dihydro-4H-chromen-4-one, 8-

Chloro-4-chromanone

CAS Number 49701-11-3[1][2][3]

Molecular Formula C₉H₇ClO₂[1][2][3]

Molecular Weight 182.60 g/mol [1][2][3]

Fig 1. Chemical Structure of 8-Chlorochroman-4-one

Click to download full resolution via product page

Caption: Chemical structure of 8-Chlorochroman-4-one.
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1.2 Physical and Chemical Properties

Property Value Source

Appearance
Cream to white crystalline

powder
[4]

Boiling Point 321.8°C at 760 mmHg [3]

Storage Temperature Room Temperature [1][2][3]

Section 2: Hazard Assessment and GHS
Classification
8-Chlorochroman-4-one is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[5] Understanding these hazards is crucial for

risk mitigation.

2.1 GHS Classification Summary

Category Information

Pictogram GHS07 (Exclamation Mark)[1][3]

Signal Word Warning[1][3]

Hazard Statements

H302: Harmful if swallowed[1][2][3]H315:

Causes skin irritation[1][2][3]H319: Causes

serious eye irritation[1][2][3]

Precautionary Statements

Prevention: P264, P270, P280[6][7]Response:

P301+P317, P302+P352, P305+P351+P338,

P330[4][8]Disposal: P501[4][6]

2.2 Analysis of Health Hazards

Oral Toxicity (H302): Ingestion of this compound can be harmful. The causality lies in its

potential to interfere with biological processes upon absorption through the gastrointestinal
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tract. Therefore, eating, drinking, or smoking in laboratory areas where this chemical is

handled is strictly prohibited to prevent accidental ingestion.[6]

Skin Irritation (H315): Direct contact with the skin can cause irritation, manifesting as

redness, itching, or inflammation.[7] This is why the use of compatible protective gloves is

mandatory.

Eye Irritation (H319): This compound can cause serious irritation if it comes into contact with

the eyes, potentially leading to discomfort, redness, and impaired vision.[4] The use of safety

glasses or goggles is essential to prevent accidental splashes.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls and supplementing with

appropriate PPE, is the standard for handling hazardous chemicals.

3.1 Engineering Controls The primary line of defense is to minimize exposure through

environmental design.

Ventilation: All handling of 8-Chlorochroman-4-one, especially when dealing with the

powder form, must be conducted in a well-ventilated area.[9]

Chemical Fume Hood: For procedures such as weighing, transferring, or running reactions, a

certified chemical fume hood is required. This captures dust and potential vapors at the

source, preventing inhalation and systemic exposure.[10]

3.2 Personal Protective Equipment (PPE) PPE is a crucial last line of defense and must be

worn at all times when handling this chemical.[11]

Eye and Face Protection: Chemical safety goggles or safety glasses with side shields are

mandatory.[12] A face shield should be worn in addition to goggles if there is a significant risk

of splashing.[13]

Skin Protection:
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Gloves: Chemically resistant gloves, such as nitrile, must be worn.[12] Always inspect

gloves for tears or holes before use and practice proper removal techniques to avoid

contaminating the skin.

Lab Coat: A flame-resistant lab coat or coveralls should be worn to protect street clothes

and provide an additional barrier for the skin.[14]

Respiratory Protection: Under conditions of adequate engineering controls (i.e., a fume

hood), respiratory protection is generally not required. However, in the event of a large spill

or a failure of ventilation systems, a NIOSH-approved air-purifying respirator may be

necessary.[15][16] Personnel must be properly trained and fit-tested for respirator use.[17]

Section 4: Standard Operating Procedures for Safe
Handling
The following protocol is a self-validating system designed to minimize risk during routine

laboratory operations.

4.1 Step-by-Step Handling Protocol

Pre-Handling Assessment: Before starting work, review the Safety Data Sheet (SDS) for 8-
Chlorochroman-4-one.[18] Ensure the chemical fume hood is operational and the work

area is clear of clutter.

Don PPE: Put on all required PPE as specified in Section 3.2.

Weighing and Transfer:

Conduct all weighing and transfers of the solid compound within a chemical fume hood to

contain any dust.

Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust clouds.

Close the container tightly immediately after use.[9]

In Reactions:
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Add the compound to reaction vessels slowly and carefully.

Ensure the reaction setup is secure and located within a secondary containment tray.

Post-Handling:

Clean any contaminated equipment and the work surface thoroughly.

Properly dispose of any contaminated consumables (e.g., weighing paper, gloves) as

hazardous waste (see Section 7).

Remove PPE in the correct order to prevent cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[7]

Section 5: Storage and Incompatibility
Proper storage is vital to maintain chemical stability and prevent hazardous situations.

Storage Conditions: Store 8-Chlorochroman-4-one in a tightly sealed, properly labeled

container.[9] The storage area should be cool, dry, and well-ventilated.[9]

Incompatible Materials: Keep away from strong oxidizing agents, as these may cause

vigorous or exothermic reactions.[7]

Section 6: Emergency Procedures and First Aid
Preparedness is key to effectively managing accidental exposures or spills.[19]

6.1 Personal Exposure Protocol
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water from an eyewash station for at

least 15 minutes, holding the eyelids open.[4]

[20] Remove contact lenses if present and easy

to do. Seek immediate medical attention.[20]

Skin Contact

Remove all contaminated clothing immediately.

[17] Wash the affected skin area with plenty of

soap and water for at least 15 minutes. If

irritation persists, seek medical attention.[12][20]

Inhalation

Move the affected person to fresh air and keep

them in a position comfortable for breathing.[4] If

breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.

[12]

Ingestion

Do NOT induce vomiting.[12] Rinse the mouth

thoroughly with water. Seek immediate medical

attention and provide the SDS to the medical

personnel.[6][12]

6.2 Spill Response

The response to a spill depends on its scale. This workflow helps determine the correct course

of action.

Caption: Decision workflow for responding to a chemical spill.

6.2.1 Minor Spill Cleanup Protocol This protocol applies only to small, contained spills that

laboratory personnel are equipped and trained to handle.

Alert & Secure: Alert personnel in the immediate area.[18]

Don PPE: Wear appropriate PPE, including safety goggles, a lab coat, and double nitrile

gloves.[17]
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Contain: Prevent the spread of the powder.

Absorb/Neutralize: Gently cover the spill with an inert absorbent material like vermiculite,

sand, or kitty litter.[19][21] Do not use combustible materials like paper towels for the initial

absorption.

Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.[12] Avoid creating dust.

Decontaminate: Clean the spill area with a cloth or paper towels wetted with a mild detergent

solution, working from the outside in.[21]

Package Waste: Place all contaminated cleaning materials (gloves, towels, absorbent) into a

sealed, properly labeled hazardous waste bag or container.

Report: Inform your laboratory supervisor of the incident.

Section 7: Waste Disposal
Chemical waste must be managed in a compliant and environmentally responsible manner.

Classification: All waste containing 8-Chlorochroman-4-one, including unused product,

reaction residues, and contaminated materials (e.g., absorbent from spills), must be treated

as hazardous waste.[10]

Prohibition: Under no circumstances should this chemical or its waste be disposed of down

the drain or in the regular trash.[10][22] Drain disposal can lead to environmental

contamination and is often illegal.[23]

7.1 Waste Accumulation and Disposal Protocol

Segregation: Collect all 8-Chlorochroman-4-one waste streams separately from other

chemical wastes to prevent unintended reactions.[10]

Containerization: Use a designated, chemically compatible (e.g., HDPE or glass) hazardous

waste container with a secure, leak-proof lid.[10]
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Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name "8-Chlorochroman-4-one," and an indication of the associated hazards (Irritant,

Harmful if Swallowed).[10]

Storage: Store the sealed waste container in a designated satellite accumulation area away

from incompatible materials until it is collected by a licensed hazardous waste disposal

company.[10]

Disposal: The final disposal method, typically high-temperature incineration, will be handled

by a certified environmental services contractor.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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